Cas no 33373-87-4 (2,4-Dichloro-5-methylbenzamide)

• Product Name: 2,4-Dichloro-5-methylbenzamide
• CAS No: 33373-87-4
• MF: C₈H₇Cl₂NO
• MW: 204.053280115128
• CID: 5007392
• Update Time: 2025-06-07

2,4-Dichloro-5-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-methylbenzamide

• Inchi： 1S/C8H7Cl2NO/c1-4-2-5(8(11)12)7(10)3-6(4)9/h2-3H,1H3,(H2,11,12)
• InChI Key： GKAZURQXKYTHRC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(N)=O)C=C1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1

Additional information on 2,4-Dichloro-5-methylbenzamide

Professional Introduction to 2,4-Dichloro-5-methylbenzamide (CAS No. 33373-87-4)

2,4-Dichloro-5-methylbenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 33373-87-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This benzamide derivative, characterized by its chloro and methyl substituents, has garnered attention due to its versatile applications in synthetic chemistry and potential biological activities. The structural features of this molecule make it a valuable scaffold for designing novel therapeutic agents, particularly in the context of modulating enzyme function and interacting with biological targets.

The molecular structure of 2,4-Dichloro-5-methylbenzamide consists of a benzene ring substituted with two chlorine atoms at the 2- and 4-positions, a methyl group at the 5-position, and an amide functional group at the 1-position. This specific arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity and binding affinity. The presence of electron-withdrawing chloro groups enhances the electrophilicity of the aromatic ring, making it susceptible to nucleophilic substitution reactions. Simultaneously, the amide group introduces polarity and hydrogen bonding capabilities, which are crucial for interactions with biological macromolecules.

In recent years, 2,4-Dichloro-5-methylbenzamide has been extensively studied for its potential applications in drug discovery. One of the most compelling areas of research involves its role as an intermediate in synthesizing bioactive molecules. The benzamide core is a well-documented pharmacophore in medicinal chemistry, frequently incorporated into drugs targeting various diseases. For instance, derivatives of benzamide have shown promise in treating neurological disorders, inflammation, and infectious diseases. The structural modifications introduced by chloro and methyl groups further refine the pharmacological profile of 2,4-Dichloro-5-methylbenzamide, enabling fine-tuning of its biological activity.

Recent advancements in computational chemistry have facilitated the virtual screening of 2,4-Dichloro-5-methylbenzamide derivatives against large databases of biological targets. Studies have highlighted its potential as a scaffold for inhibiting enzymes involved in metabolic pathways relevant to cancer and diabetes. The chlorine atoms at the 2- and 4-positions serve as key interaction points for binding to heme-containing proteins and metalloenzymes, which are often overexpressed or dysregulated in disease states. This has spurred interest in developing analogs of 2,4-Dichloro-5-methylbenzamide with enhanced selectivity and potency.

Moreover, the synthesis of 2,4-Dichloro-5-methylbenzamide has been optimized through various methodologies to improve yield and purity. Modern synthetic approaches leverage transition metal catalysis and green chemistry principles to minimize waste and energy consumption. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce functional groups with high efficiency. These advancements not only enhance the scalability of producing 2,4-Dichloro-5-methylbenzamide but also align with global efforts toward sustainable chemical manufacturing.

The biological activity of 2,4-Dichloro-5-methylbenzamide has been explored through both in vitro and in vivo studies. Initial investigations have revealed that certain derivatives exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory responses. The amide group's ability to form hydrogen bonds with amino acid residues in enzyme active sites contributes significantly to this inhibitory action. Preclinical studies have demonstrated promising results in animal models of inflammation and pain syndromes.

Additionally, the potential antimicrobial properties of 2,4-Dichloro-5-methylbenzamide have been investigated due to its structural similarity to known antibiotics. The chloro substituents are thought to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. While further research is needed to fully elucidate these mechanisms, preliminary data suggest that this compound may offer a novel approach to combating resistant bacterial strains.

The versatility of 2,4-Dichloro-5-methylbenzamide extends beyond pharmaceutical applications; it also serves as a valuable building block in agrochemical research. Derivatives of this compound have been explored for their herbicidal and fungicidal properties. The ability to modify its structure allows chemists to tailor its environmental stability and target specificity, making it a promising candidate for developing next-generation crop protection agents.

In conclusion,2,4-Dichloro-5-methylbenzamide (CAS No. 33373-87-4) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features enable diverse applications in drug discovery, synthetic chemistry, and agricultural science. As research continues to uncover new biological activities and synthetic methodologies for this molecule,2,4-Dichloro-5-methylbenzamide is poised to remain a cornerstone in chemical innovation.